Cas no 99252-66-1 (Ethyl 4-hydroxy-6-methoxy-3-methylbenzofuran-2-carboxylate)

• Product Name: Ethyl 4-hydroxy-6-methoxy-3-methylbenzofuran-2-carboxylate
• CAS No: 99252-66-1
• MF: C₁₃H₁₄O₅
• MW: 250.247264385223
• CID: 2108957
• Update Time: 2023-08-04

Ethyl 4-hydroxy-6-methoxy-3-methylbenzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-hydroxy-6-methoxy-3-methylbenzofuran-2-carboxylate
• Ethyl 4-hydroxy-6-methoxy-3-methylbenzofuran-2-carboxylate

• Inchi： 1S/C13H14O5/c1-4-17-13(15)12-7(2)11-9(14)5-8(16-3)6-10(11)18-12/h5-6,14H,4H2,1-3H3
• InChI Key： LUJKQBZRIYWWEI-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=C(C)C2C(=CC(=CC1=2)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• Topological Polar Surface Area: 68.9